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Compound of Interest

Compound Name: Metaterol Hydrochloride
CAS No.: 55688-38-5
Cat. No.: B125795
Get Quote
. J

Classification: Synthetic Sympathomimetic Amine | Role:

-Adrenergic Receptor Probe | Status: Research Standard

Executive Summary & Chemical Identity

Metaterol (also known as Isofenefrine or Isopropylnoradrianol) represents a critical structural
pivot point in the structure-activity relationship (SAR) of sympathomimetic amines. Unlike
clinically ubiquitous catecholamines (e.g., Epinephrine) or resorcinols (e.g., Metaproterenol),
Metaterol possesses a monophenolic structure with a single hydroxyl group at the meta (3")
position and an isopropyl-substituted amine tail.

This unique configuration makes Metaterol an essential "molecular probe" for dissecting the
specific contributions of ring hydroxylation patterns to adrenergic receptor subtype selectivity
and metabolic stability.

Chemical Data Table
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Property Specification

IUPAC Name 3-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol
CAS Number 3571-71-9

Formula

Molecular Weight 195.26 g/mol

Chiral center at

Stereochemistry -carbon; (R)-enantiomer is the active eutomer.

[1](2]

Key Structural Feature 3-Hydroxyl (Meta) + N-Isopropyl group

Structural Architecture & SAR Logic

To understand Metaterol's pharmacological behavior, one must analyze its structure relative to
the "Canonical Sympathomimetic Scaffold."

The N-Isopropyl "Steering" Mechanism

The transition from

-adrenergic to

-adrenergic selectivity is primarily governed by the steric bulk of the substituent on the amine
nitrogen.

e Phenylephrine (N-methyl): Predominantly
-selective.

o Metaterol (N-isopropyl): The bulky isopropyl group creates steric hindrance that disfavors
binding to the smaller hydrophobic pocket of

-receptors, while optimally filling the larger hydrophobic pocket of

-receptors. Consequently, Metaterol acts as a
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-adrenergic agonist.[1]

The Meta-Hydroxyl "Stability" Factor

Endogenous catecholamines (3,4-dihydroxy) are rapidly degraded by Catechol-O-
methyltransferase (COMT).

o Metaterol lacks the 4-hydroxyl group.[1]

¢ Mechanistic Consequence: It is immune to COMT methylation, resulting in a significantly
longer half-life compared to Isoprenaline in in vitro metabolic stability assays. However, the
loss of the 4-OH group generally results in reduced intrinsic activity (

) compared to full catecholamines, often classifying such compounds as partial agonists
depending on the tissue reserve.

Visualization: Structural Logic Flow

The following diagram illustrates the SAR decision tree that classifies Metaterol based on its

functional groups.

Phenethylamine Scaffold

N-Substituent Analysis Ring Substitution Analysis
(Amine Tail) (Benzene Ring)

ubstitution Pattern

N-Isopropyl Group 3-OH (Meta) Only
(Bulky) (Monophenoalic)

H-Bonding with Serine residues \Prevents Methylation

Result: COMT Resistance

Result: Beta-Adrenergic Selectivity (Extended Stability)
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Figure 1: SAR Decision Tree illustrating how the N-isopropyl and 3-hydroxyl groups dictate
Metaterol's pharmacological profile.

Pharmacodynamics: Signaling Cascade

Metaterol functions as a ligand for G-protein coupled receptors (GPCRS), specifically the

-adrenergic family (
)[1]
Mechanism of Action[1][4][5][6][7]

e Ligand Binding: Metaterol binds to the orthosteric site of the

-receptor. The aspartate residue (Aspl113in

) anchors the amine, while serine residues (Ser203, Ser204, Ser207) engage the meta-
hydroxyl.

o Conformational Change: This stabilizes the active state of the receptor, causing the
exchange of GDP for GTP on the

subunit.

o Effector Activation:

-GTP dissociates and activates Adenylyl Cyclase (AC).

e Second Messenger: AC catalyzes the conversion of ATP to cyclic AMP (CAMP).

o Downstream Effect: CAMP activates Protein Kinase A (PKA), leading to phosphorylation of
target proteins (e.g., myosin light chain kinase inhibition in smooth muscle, leading to
relaxation).
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Figure 2: The Gs-coupled signaling cascade activated by Metaterol binding.

Experimental Protocols (Self-Validating Systems)

To rigorously characterize Metaterol in a drug development setting, the following protocols are
recommended. These are designed with internal controls to ensure data integrity.

Protocol A: Competitive Radioligand Binding Assay (
Determination)

Objective: Quantify the affinity of Metaterol for

-receptors relative to a known standard.

o Tissue Preparation: Use membrane preparations from rat heart (

rich) or lung (
rich), or CHO cells overexpressing human
-AR.

e Radioligand: Use
-Dihydroalprenolol (DHA), a non-selective
-antagonist (
nM).

» Non-Specific Binding Control (NSB): Include tubes containing 1
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M Propranolol (saturating concentration) to define non-specific binding. Validation Rule: NSB
must be <10% of Total Binding.

Displacement Curve: Incubate membranes with fixed

-DHA (~1 nM) and increasing concentrations of Metaterol (

M to

M).

Equilibration: Incubate at 37°C for 60 mins.

Termination: Rapid filtration through GF/B filters using a cell harvester.

Analysis: Fit data to a one-site competition model to derive

, then convert to

using the Cheng-Prusoff equation:

Protocol B: Functional cAMP Accumulation Assay ()

Objective: Determine if Metaterol is a full or partial agonist.

Cell Line: HEK293 cells stably expressing
-AR.

Reagent: FRET-based cAMP biosensor or TR-FRET immunoassay Kit.

Phosphodiesterase Inhibition: Pre-treat cells with IBMX (0.5 mM) to prevent cCAMP
degradation. Causality: Without IBMX, the signal is transient and

will be underestimated.

Stimulation: Add Metaterol (serial dilution). Include Isoprenaline (

M) as the Positive Control (100% System Maximum).

Readout: Measure fluorescence ratio after 30 mins.
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e Calculation:

o Potency:

o Intrinsic Activity (

o Interpretation: If

, Metaterol acts as a partial agonist in this system.

Comparative Pharmacology Profile

The table below contextualizes Metaterol against standard sympathomimetics.

Receptor o Clinical/Resear
Compound Structure . COMT Stability
Selectivity ch Use
Metaterol 3-OH, N- High (No 4-OH) Research tool
etatero . . 0 4-
isopropyl (Non-selective) J (SAR studies)
. ] Historical
| i 3,4-diOH, N- Low (Rapid ——
soprenaline - asthma/bradycar
P isopropyl (Non-selective) metabolism) g Y
ia
Met . | 3,5-diOH, N- High (R inol) Bronchodilator
etaprotereno i esorcino
P isopropyl (Moderate) J (Obsolete)
) ) Decongestant /
Phenylephrine 3-OH, N-methyl High
Vasopressor

Technical Insight: Metaterol serves as the "missing link" demonstrating that while the N-
isopropyl group is sufficient for
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-receptor affinity, the specific arrangement of hydroxyl groups (3,4-catechol vs 3,5-resorcinol vs
3-phenol) dictates the magnitude of intrinsic efficacy and metabolic duration [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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